Cas no 88283-73-2 (1-Propanone, 1,3-bis(4-chlorophenyl)-2,2-dimethyl-)

• Product Name: 1-Propanone, 1,3-bis(4-chlorophenyl)-2,2-dimethyl-
• CAS No: 88283-73-2
• MF: C₁₇H₁₆Cl₂O
• MW: 307.214343070984
• CID: 638822
• PubChem ID: 13217406
• Update Time: 2025-04-19

1-Propanone, 1,3-bis(4-chlorophenyl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1,3-bis(4-chlorophenyl)-2,2-dimethyl-
• 1,3-bis(4-chlorophenyl)-2,2-dimethylpropan-1-one
• 88283-73-2
• SCHEMBL10555661
• XJKZFCGWDXXEOB-UHFFFAOYSA-N
• 4-chlorophenyl 4-chlorophenyl-tert.-butyl ketone
• DTXSID50529059

• Inchi： 1S/C17H16Cl2O/c1-17(2,11-12-3-7-14(18)8-4-12)16(20)13-5-9-15(19)10-6-13/h3-10H,11H2,1-2H3
• InChI Key： XJKZFCGWDXXEOB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CC(C(C1C=CC(=CC=1)Cl)=O)(C)C

Computed Properties

• Exact Mass: 306.0578205g/mol
• Monoisotopic Mass: 306.0578205g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 17.1Ų